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Compound of Interest

Compound Name: (+)-Eu(tfc)3

Cat. No.: B13830195 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of (+)-Eu(tfc)3, a

chiral lanthanide shift reagent, in common organic solvents. Due to the limited availability of

precise quantitative solubility data in publicly accessible literature, this document summarizes

the available qualitative and semi-quantitative information and presents a generalized

experimental protocol for the accurate determination of its solubility.

Core Compound Information
Compound Name: (+)-Eu(tfc)3, Europium(III) tris[3-(trifluoromethylhydroxymethylene)-d-

camphorate] Synonyms: Eu(facam)3 CAS Number: 34830-11-0 Molecular Formula:

C₃₆H₄₂EuF₉O₆ Molecular Weight: 893.66 g/mol

Solubility Data
Direct quantitative measurements of the maximum solubility of (+)-Eu(tfc)3 in various organic

solvents are not extensively reported in peer-reviewed journals or chemical databases.

However, its utility as a nuclear magnetic resonance (NMR) shift reagent provides strong

indications of its solubility characteristics. The compound is frequently used in nonpolar

solvents, and its solubility is a prerequisite for such applications.

The following table summarizes the available solubility information for (+)-Eu(tfc)3 and the

closely related achiral analogue, Eu(fod)3, which is noted for its high solubility in nonpolar
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solvents.

Solvent Compound Solubility (g/L)
Observations &
Citations

Chloroform (CHCl₃) (+)-Eu(tfc)3 ≥ 10

A 1% (c=1) solution

has been prepared for

optical activity

measurements,

indicating a solubility

of at least 10 g/L.[1]

The compound is

generally described as

soluble in chloroform.

[2][3]

Nonpolar Solvents (+)-Eu(tfc)3 Data not available

The trifluoromethyl

groups in the ligand

enhance solubility in

non-polar media.[4]

Water (+)-Eu(tfc)3 Insoluble

The compound is

described as insoluble

in water.[3]

Organic Solvents Eu(fod)3 Data not available

Generally described

as soluble in organic

solvents.[5][6][7]

Nonpolar Solvents Eu(fod)3 Data not available

It is noted to be

soluble in nonpolar

solvents, even more

so than related

acetylacetone

complexes.[8]

Water Eu(fod)3 Insoluble

The compound is

described as insoluble

in water.[5][6][7]
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Experimental Protocol for Solubility Determination
The following is a generalized experimental protocol for determining the solubility of a solid

compound like (+)-Eu(tfc)3 in an organic solvent. This method is based on the principle of

creating a saturated solution and then quantifying the concentration of the dissolved solute.

1. Materials and Equipment:

(+)-Eu(tfc)3
Selected organic solvent (e.g., chloroform)
Analytical balance
Scintillation vials or other suitable sealed containers
Constant temperature shaker or incubator
Syringe filters (chemically compatible with the solvent)
Volumetric flasks
UV-Vis spectrophotometer or other suitable analytical instrument (e.g., HPLC, ICP-MS)

2. Procedure:

3. Data Analysis and Reporting:

Repeat the experiment at least three times to ensure reproducibility.
Report the average solubility and the standard deviation.
Specify the temperature at which the solubility was determined.

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the experimental protocol for determining the

solubility of (+)-Eu(tfc)3.

Preparation of Saturated Solution
Sampling Quantification

Start Add excess (+)-Eu(tfc)3
to solvent Seal vial

Equilibrate at
constant temperature

with agitation
Allow solid to settle Withdraw supernatant Filter with

syringe filter
Quantify dissolved solid

(Gravimetric or Spectroscopic) Calculate Solubility End
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Caption: Experimental workflow for determining the solubility of (+)-Eu(tfc)3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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